Cas no 2248335-59-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate is a specialized organic compound featuring a unique molecular structure combining isoindole and furan carboxylate moieties. Its key advantages include high reactivity due to the presence of both electron-withdrawing (cyano, dioxo) and electron-donating (furan) groups, making it valuable in synthetic chemistry applications such as intermediate formation or functional group transformations. The compound’s structural complexity allows for selective modifications, facilitating its use in pharmaceutical or agrochemical research. Its stability under controlled conditions ensures consistent performance in synthetic pathways. The presence of multiple reactive sites enhances its utility in cross-coupling or condensation reactions, offering versatility in fine chemical synthesis.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate structure
2248335-59-1 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate
CAS No:2248335-59-1
MF:C21H12N2O6
MW:388.329785346985
CID:6305090
PubChem ID:165892305
Update Time:2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate
    • EN300-6523566
    • 2248335-59-1
    • Inchi: 1S/C21H12N2O6/c22-11-13-5-1-4-8-17(13)27-12-14-9-10-18(28-14)21(26)29-23-19(24)15-6-2-3-7-16(15)20(23)25/h1-10H,12H2
    • InChI Key: LCFGITWQCWRQEI-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=C(COC2C=CC=CC=2C#N)O1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 388.06953611g/mol
  • Monoisotopic Mass: 388.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 110Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate (CAS No. 2248335-59-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate (CAS No. 2248335-59-1) is a highly specialized organic molecule with a unique structural framework. Its isoindole-1,3-dione core, coupled with a furan-2-carboxylate moiety and a 2-cyanophenoxy substituent, makes it a subject of significant interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The isoindole-1,3-dione scaffold is known for its bioactivity, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Researchers are exploring whether 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate could serve as a precursor for novel therapeutics, especially in the context of neurodegenerative diseases and cancer, which are among the most searched topics in biomedical literature today.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The presence of both furan and cyanophenoxy groups offers multiple sites for further functionalization, making it a versatile intermediate. This aligns with the growing demand for custom synthesis and high-value intermediates in the fine chemicals industry, as evidenced by frequent searches for these terms in academic and industrial databases.

In the realm of materials science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate may contribute to the development of advanced polymers or coatings. The aromatic and heterocyclic components of its structure could impart desirable properties such as thermal stability or optical activity, which are critical for applications in electronics and renewable energy technologies—areas that dominate current scientific discourse.

Environmental considerations are also paramount in modern chemistry. While this compound is not classified as hazardous, its biodegradability and eco-friendly synthesis pathways are topics of interest. Researchers are increasingly searching for green chemistry approaches to synthesize complex molecules like this one, reflecting broader societal concerns about sustainability.

Analytical characterization of CAS No. 2248335-59-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently queried by chemists seeking to validate similar compounds. The compound's spectral data and chromatographic behavior are essential for quality control in research and production settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(2-cyanophenoxy)methyl]furan-2-carboxylate represents a fascinating intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with trending scientific inquiries make it a compound worthy of continued exploration. As interest grows in precision medicine and smart materials, this molecule may well find its place at the forefront of innovation.

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